Cas no 3217-19-4 (Terephthalaldehyde, Chloro-)

• Product Name: Terephthalaldehyde, Chloro-
• CAS No: 3217-19-4
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• MDL: MFCD21363028
• CID: 1454294
• PubChem ID: 286736
• Update Time: 2025-05-20

Terephthalaldehyde, Chloro- Chemical and Physical Properties

Names and Identifiers

• Terephthalaldehyde, Chloro-
• ST50994765
• SureCN11037193
• NSC13714
• 1-chloro-2,5-diformylbenzene
• 2,5-Bis-(piperidinomethyl)-quinol
• Oprea1_686147
• Oprea1_415709
• 2,5-Bis-piperidinomethyl-hydrochinon
• 2.5-Bis-&lt
• dipiperidinomethyl&gt
• -hydrochinon
• 2.5-Bisformyl-chlorbenzol
• 2,5-Bis-piperidin-1-ylmethyl-benzene-1,4-diol
• AC1L5DM4
• 2,5-Bis(dipiperidinomethyl)-hydrochinon
• AC1Q79UV
• ST50994765; SureCN11037193; NSC13714; 1-chloro-2,5-diformylbenzene; 2,5-Bis-(piperidinomethyl)-quinol; Oprea1_686147; Oprea1_415709; 2,5-Bis-piperidinomethyl-hydrochinon; 2.5-Bis-< dipiperidinomethyl> -hydrochinon; 2.5-Bisformyl-chlorbenzol; 2,5-Bis-piperidin-1-ylmethyl-benzene-1,4-diol; AC1L5DM4; 2,5-bis-piperidin-1-ylmethyl-benzene-1,4-diol; 2,5-Bis(dipiperidinomethyl)-hydrochinon; AC1Q79UV;
• 2-chloroterephthalaldehyde
• 3217-19-4
• 2-monochloroterephthalaldehyde
• SCHEMBL3122359
• DTXSID80954037
• 2-CHLOROBENZENE-1,4-DICARBALDEHYDE
• MFCD21363028
• 2-Chloroterephthalaldehyde; 97%
• 2-Chloro-1,4-benzenedicarboxaldehyde
• NSC145881
• NSC-145881
• PPT7HWM6FY
• 1,4-Benzenedicarboxaldehyde, 2-chloro-

• MDL： MFCD21363028
• Inchi： 1S/C8H5ClO2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-5H
• InChI Key： GWIWIPGOKVSQKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1C=O

Computed Properties

• Exact Mass: 167.99785
• Monoisotopic Mass: 167.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Terephthalaldehyde, Chloro-

Terephthalaldehyde, Chloro- (CAS No. 3217-19-4)

Terephthalaldehyde, Chloro- (CAS No. 3217-19-4) is a significant compound in the field of organic chemistry and pharmaceutical research. This chlorinated derivative of terephthalaldehyde has garnered considerable attention due to its unique chemical properties and potential applications in various scientific and industrial processes.

The molecular formula of Terephthalaldehyde, Chloro- is C₈H₅ClO₂, and it is characterized by a benzene ring with two aldehyde groups and a chlorine atom. The presence of the chlorine atom imparts additional reactivity and functional versatility to the molecule, making it an attractive candidate for synthetic transformations and derivatization reactions.

In recent years, Terephthalaldehyde, Chloro- has been extensively studied for its potential in the development of novel pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the role of Terephthalaldehyde, Chloro- in the synthesis of a series of compounds that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond pharmaceutical applications, Terephthalaldehyde, Chloro- has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the fabrication of advanced polymers with enhanced mechanical properties. The unique structure of Terephthalaldehyde, Chloro- allows for the creation of polymers with improved strength and durability, making them suitable for use in various industrial applications, such as automotive parts and electronic components.

In the realm of environmental chemistry, Terephthalaldehyde, Chloro- has been investigated for its role in water treatment processes. A study published in the Journal of Environmental Science and Health demonstrated that Terephthalaldehyde, Chloro- can be effectively used as a precursor for the synthesis of adsorbents that efficiently remove heavy metals from contaminated water sources. This application highlights the compound's potential in addressing environmental challenges and promoting sustainable practices.

The synthetic versatility of Terephthalaldehyde, Chloro- is further exemplified by its use in organic synthesis. Chemists at Harvard University have developed novel catalytic methods to synthesize complex molecules using Terephthalaldehyde, Chloro- as a key building block. These methods have shown high yields and selectivity, making them valuable tools for researchers working on the development of new materials and pharmaceuticals.

In addition to its synthetic applications, Terephthalaldehyde, Chloro- has been studied for its biological activity. Research conducted at the National Institutes of Health (NIH) has shown that certain derivatives of Terephthalaldehyde, Chloro- exhibit anti-inflammatory properties. These findings suggest that further exploration could lead to the development of new therapeutic agents for treating inflammatory diseases.

The safety profile of Terephthalaldehyde, Chloro- is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to ensure safe storage and handling. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas to minimize exposure.

In conclusion, Terephthalaldehyde, Chloro- (CAS No. 3217-19-4) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, environmental chemistry, and more. Its unique chemical structure and reactivity make it an invaluable tool for scientists and engineers working on cutting-edge projects across various disciplines. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in the scientific community.